Levoglucosan

• Description: Levoglucosan is a anhydrohexose that is the 1,6-anhydro-derivative of beta-D-glucopyranose. It has a role as a human metabolite, a biomarker and an Arabidopsis thaliana metabolite.; Levoglucosan is a natural product found in Lotus burttii, Lotus tenuis, and other organisms with data available.; Glucosan is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 498-07-7
• Product Name: Levoglucosan
• Molecular Formula: C6H10O5
• Molecular Weight: 162.14 g/mol
• IUPAC Name: (1R,2S,3S,4R,5R)-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triol
• Standard InChI: InChI=1S/C6H10O5/c7-3-2-1-10-6(11-2)5(9)4(3)8/h2-9H,1H2/t2-,3-,4+,5-,6-/m1/s1
• Standard InChIKey: TWNIBLMWSKIRAT-VFUOTHLCSA-N
• Isomeric SMILES: C1[C@@H]2[C@H]([C@@H]([C@H]([C@H](O1)O2)O)O)O
• SMILES: C1C2C(C(C(C(O1)O2)O)O)O
• Canonical SMILES: C1C2C(C(C(C(O1)O2)O)O)O
• Appearance: Powder
• Melting Point: 183 °C
• Physical Description: Solid
• Related CAS: 26099-49-0
• Solubility: 62.3 mg/mL
• Synonyms: 1,6-Anhydro-D-glucose; Levoglucosan; 1,6-Anhydro-D-glucopyranoside; 1,6-Anhydroglucose; Leucoglucosan; NSC 46243
• PubChem Compound: 2724705
• Last Modified: Sep 14 2023